Cas no 1341616-28-1 (3-(4-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(4-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 1341616-28-1
• MF: C₉H₅BrF₄O
• MW: 285.033015966415
• CID: 6400451
• PubChem ID: 62963334
• Update Time: 2025-10-11

3-(4-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-one
• 2-Propanone, 3-(4-bromo-2-fluorophenyl)-1,1,1-trifluoro-
• EN300-1931102
• CS-0291960
• AKOS012261475
• 1341616-28-1

• Inchi： 1S/C9H5BrF4O/c10-6-2-1-5(7(11)4-6)3-8(15)9(12,13)14/h1-2,4H,3H2
• InChI Key： HTZUHVSQIRFRQU-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)CC1=CC=C(Br)C=C1F

Computed Properties

• Exact Mass: 283.94599g/mol
• Monoisotopic Mass: 283.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.650±0.06 g/cm3(Predicted)
• Boiling Point: 244.8±35.0 °C(Predicted)

Additional information on 3-(4-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-one

3-(4-Bromo-2-Fluorophenyl)-1,1,1-Trifluoropropan-2-One: A Comprehensive Overview

3-(4-Bromo-2-Fluorophenyl)-1,1,1-Trifluoropropan-2-One is a highly specialized organic compound with the CAS number 1341616-28-1. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications in advanced chemical synthesis. The molecule consists of a trifluoropropanone core attached to a bromo-fluoro-substituted phenyl group, making it a valuable building block for the development of novel materials and pharmaceuticals.

The synthesis of 3-(4-Bromo-2-Fluorophenyl)-1,1,1-Trifluoropropan-2-One involves a series of carefully optimized reactions that ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and environmental impact. Researchers have also explored the use of this compound as an intermediate in the synthesis of biologically active molecules, leveraging its fluorinated structure to enhance pharmacokinetic properties.

One of the most intriguing aspects of 3-(4-Bromo-2-Fluorophenyl)-1,1,1-Trifluoropropan-2-One is its role in the development of advanced materials. Its trifluoromethyl group imparts unique electronic and thermal properties, making it a candidate for applications in high-performance polymers and optoelectronic devices. Recent studies have demonstrated its potential as a precursor for the synthesis of fluorinated aromatic polymers with enhanced stability and conductivity.

In addition to its material science applications, 3-(4-Bromo-2-Fluorophenyl)-1,1,1-Trifluoropropan-2-One has shown promise in medicinal chemistry. Its bromine and fluorine substituents provide opportunities for fine-tuning biological activity through strategic substitution patterns. For instance, researchers have investigated its derivatives as potential inhibitors of key enzymes involved in metabolic disorders and cancer progression.

The structural versatility of 3-(4-Bromo-2-Fluorophenyl)-1,1,1-Trifluoropropan-2-One also makes it an attractive candidate for click chemistry applications. Its ability to participate in efficient coupling reactions has facilitated the rapid assembly of complex molecular architectures. This has opened new avenues for drug discovery and the development of bioactive compounds with tailored functionalities.

From an environmental perspective, the production and handling of 3-(4-Bromo-2-Fluorophenyl)-1,1,1-Trifluoropropan-2-One must adhere to stringent safety protocols to minimize ecological impact. Ongoing research is focused on developing greener synthesis routes that reduce waste generation and energy consumption while maintaining product quality.

In conclusion, 3-(4-Bromo-2-Fluorophenyl)-1,1,1-Trifluoropropan-2-One (CAS No: 1341616-28-) stands at the forefront of modern chemical innovation. Its unique properties and diverse applications position it as a key compound in both academic research and industrial development. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in shaping the future of materials science and pharmacology.